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Now in his second retirement, Dr. Toshikatsu Tanaka finally has time to delve into Japanese history, practice tai chi, and reflect on his career. Not that he has stopped working; he is simply working a little less. In a conversation covering everything from Portuguese desserts to philosophy, we discussed his devotion to research and a passion for sharing knowledge. His is a career defined by scientific study and elevated by collaboration. While conducting internationally recognized research, he connected Japan's scientists with the rest of the world, helping advance his country's power industry, shining a light on their own research, and developing life-long friendships along the way.

A partial discharge measurement technique using a capacitive coupler and an electromagnetic probe as well as the dissection technique for visual analysis are described, and two case studies are provided.

This article is based on the 2020 Dakin Award lecture, presented at the IEEE DEIS International Conference on Dielectrics in Palermo in July 2022. “Living Dielectrics” addresses both the personal relationships forged in this multi-disciplinary field and the concept of dielectrics as living materials having complexity that parallels living systems.

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This article presents several unique practical case studies on successful partial discharge detection derived from transformer cable sealing ends in Singapore's transmission network. The examples are valuable for field condition monitoring engineers.

The 9th International Conference on Condition Monitoring and Diagnosis (CMD2022) was held from November 13 to 18, 2022, at the Kitakyushu International Conference Center in Kitakyushu, Japan (Figure 1). CMD was established in 2006 to provide a platform for academia, industry, technology providers, consultants, and experts in power engineering to discuss and share ideas, results, and experiences, and to talk over future trends and technologies in the field of condition monitoring and diagnosis of electric power apparatus.

From August 21 to 25, 2022, the sixth annual IEEE DEIS-sponsored Summer School on Extra-High Voltage DC (EHVDC) Transmission took place in Monmouth, located on the border between England and Wales, UK. Unfortunately, the summer school was not spared from the COVID-19 pandemic, which, as many of us know, has become a constant companion in our everyday lives. As a result of some cases of illness among the moderators and speakers, the summer school was quickly adapted into an all-too-familiar hybrid event. However, this made it possible for all participants to attend all presentations, network, and exchange ideas in the best way possible, while also staying safe.

Different types of tests and programs necessary to qualify HVDC cables are introduced, and experiences gained during the qualification of a cable system are highlighted.

It is now possible with dissolved gas analysis and Duval Triangle 1 to distinguish between arcing faults in paper and in oil in transformers.